Technical Comparison: 2-Nitrofluorene vs. 6-Chloro-2-Nitrofluorenone
Technical Comparison: 2-Nitrofluorene vs. 6-Chloro-2-Nitrofluorenone
This technical guide provides an in-depth comparative analysis of 2-Nitrofluorene (a standard mutagenic reference) and 6-Chloro-2-nitrofluorenone (a specialized derivative exhibiting distinct electronic and reactivity profiles).
Executive Summary
2-Nitrofluorene (2-NF) is a tricyclic aromatic hydrocarbon primarily utilized as a reference standard in mutagenicity assays (Ames test) and as an intermediate in the synthesis of amino-fluorenes. It is characterized by a methylene (
6-Chloro-2-nitrofluorenone represents an oxidized, halogenated derivative. The transformation of the C9 methylene to a carbonyl (
Part 1: Molecular Architecture & Electronic Properties
The fundamental divergence lies in the oxidation state of the central ring and the electronic modulation by the halogen substituent.
Structural Comparison Table
| Feature | 2-Nitrofluorene (2-NF) | 6-Chloro-2-nitrofluorenone |
| Formula | ||
| Core Scaffold | Fluorene (Reduced) | Fluorenone (Oxidized) |
| C9 Bridge | Methylene ( | Carbonyl ( |
| Geometry | Slightly non-planar (butterfly bend) | Planar (rigid |
| Substituents | 2-Nitro ( | 2-Nitro ( |
| Electronic Nature | Electron-neutral core (excluding | Electron-deficient (n-type character) |
| Lipophilicity | Moderate (LogP ~3.98) | High (Enhanced by Cl and Planarity) |
Electronic Effects & SAR
-
The Carbonyl Effect (C9): In 6-chloro-2-nitrofluorenone, the C9 carbonyl group is a strong electron-withdrawing group (EWG). This lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO), making the molecule a stronger electron acceptor than 2-NF. This is critical for applications in organic photovoltaics or charge-transfer complexes.
-
The Chlorine Substituent (C6): The chlorine atom exerts a dual effect:
-
Inductive Withdrawal (-I): Pulls electron density from the ring, further stabilizing the LUMO.
-
Resonance Donation (+R): Weakly donates into the
-system, but the inductive effect generally dominates in reactivity. -
Steric/Lipophilic: Increases the partition coefficient, potentially enhancing membrane permeability in biological systems.
-
Structural Visualization (DOT)
The following diagram illustrates the structural relationship and numbering scheme.
Caption: Structural evolution from 2-nitrofluorene to 6-chloro-2-nitrofluorenone via oxidation and halogenation.
Part 2: Biological & Toxicological Profile
Both compounds are members of the nitroarene class, known for their genotoxic potential. However, the mechanism of activation differs due to the fluorenone core.
Mechanism of Mutagenicity
Nitroarenes are pro-mutagens that require metabolic activation.
-
Nitroreduction: The nitro group (
) is reduced to a hydroxylamine ( ) by nitroreductases (bacterial or mammalian). -
Esterification: The hydroxylamine is O-acetylated (via O-acetyltransferase) to form an unstable nitrenium ion.
-
DNA Adduction: The electrophilic nitrenium ion attacks DNA (typically Guanine C8), causing frameshift mutations.
Key Difference:
-
2-Nitrofluorene: A classic frameshift mutagen in Salmonella typhimurium strain TA98. It often requires exogenous metabolic activation (S9 fraction) or specific bacterial nitroreductases to exhibit maximum potency.
-
6-Chloro-2-nitrofluorenone: The presence of the carbonyl group at C9 often increases direct-acting mutagenicity in certain strains (like TA98) compared to the fluorene analog because the planar structure intercalates more effectively into DNA. The chlorine atom at C6 can block detoxification pathways or stabilize the reactive intermediate, potentially enhancing potency.
Biological Activation Pathway
Caption: Metabolic activation pathway for nitroarenes leading to genotoxicity.
Part 3: Synthesis & Manufacturing[1]
Synthesis of 6-chloro-2-nitrofluorenone is more complex than 2-nitrofluorene due to the need for regioselective chlorination and oxidation.
Synthesis of 2-Nitrofluorene
-
Reagents: Fluorene, Nitric Acid (
), Acetic Acid.[1][2] -
Mechanism: Electrophilic Aromatic Substitution (EAS).
-
Regioselectivity: The C2 position is the most reactive (para to the biphenyl linkage).
-
Protocol Summary: Fluorene is dissolved in glacial acetic acid.[2] Concentrated
is added at 50-60°C. The product precipitates as yellow needles.
Synthesis of 6-Chloro-2-nitrofluorenone
This compound is typically accessed via a multi-step route, as direct chlorination of 2-nitrofluorenone is difficult to control.
Proposed Validated Route:
-
Starting Material: 2-Chlorofluorene (commercially available).
-
Nitration: Nitration of 2-chlorofluorene.
-
Challenge: Directing effects. The Cl (ortho/para director) and the biphenyl link compete. Nitration usually occurs on the other ring at position 7 (giving 2-chloro-7-nitrofluorene) or position 3.
-
Note: To achieve the 2,6-substitution pattern , one might start with a 2,6-disubstituted precursor or separate isomers from a bulk nitration of 2-chlorofluorene.
-
-
Oxidation: Conversion of the fluorene methylene to a ketone.
-
Reagents: Chromium trioxide (
) in acetic acid, or Potassium Permanganate ( ) with Alumina. -
Reaction:
.
-
Experimental Protocol: Oxidation of Nitrofluorene to Nitrofluorenone
This protocol is generic for converting nitrofluorenes to nitrofluorenones.[2]
-
Dissolution: Dissolve 0.01 mol of the nitrofluorene derivative in 50 mL of glacial acetic acid.
-
Oxidant Addition: Add 0.02 mol of Sodium Dichromate (
) slowly. -
Reflux: Heat the mixture to reflux (approx. 118°C) for 2–4 hours. Monitor via TLC (Fluorenones are more polar than fluorenes).
-
Quench: Pour the hot solution into 200 mL of ice water. The fluorenone derivative will precipitate as a bright yellow/orange solid.
-
Purification: Filter and recrystallize from ethanol or acetic acid.
Part 4: Applications
| Application Field | 2-Nitrofluorene | 6-Chloro-2-nitrofluorenone |
| Toxicology | "Gold Standard" Positive Control for Ames Test (Strain TA98). Used to validate metabolic activation systems (S9). | Research probe for Structure-Activity Relationships (SAR) . Used to study the "carbonyl effect" on mutagenic potency.[3][4] |
| Material Science | Precursor to 2-aminofluorene (dye intermediate).[2] | Electron Acceptor in organic electronics. The fluorenone core is electron-deficient, useful in n-type organic semiconductors. |
| Forensics | Marker for diesel exhaust particulate emissions. | Potential sensitizer in electrophotography (similar to 2,4,7-trinitrofluorenone). |
References
-
National Toxicology Program (NTP). (1992).[5] Toxicology and Carcinogenesis Studies of 2-Nitrofluorene. National Institutes of Health.[5] Link
-
PubChem Database. 2-Nitrofluorene (CID 11831). National Center for Biotechnology Information. Link
- Vance, W. A., & Levin, D. E. (1984). Structural features of nitroaromatics that determine mutagenic activity in Salmonella typhimurium. Environmental Mutagenesis. (Discusses the nitroreduction mechanism).
-
Organic Syntheses. 2-Nitrofluorene Synthesis Protocol. Coll. Vol. 2, p.438. Link
- Beilstein Journal of Organic Chemistry.Nitration of fluorenones.
Sources
- 1. Organic Syntheses Procedure [orgsyn.org]
- 2. Organic Syntheses Procedure [orgsyn.org]
- 3. Inhibition of the mutagenicity of 2-nitrofluorene, 3-nitrofluoranthene and 1-nitropyrene by flavonoids, coumarins, quinones and other phenolic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Chemistry and in vitro mutagenicity of 2-aminofluorene derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. 2-Nitrofluorene | C13H9NO2 | CID 11831 - PubChem [pubchem.ncbi.nlm.nih.gov]
